Cas no 951915-17-6 (2-(2-aminoethoxy)-5-bromo-1,3-dichlorobenzene)

• Product Name: 2-(2-aminoethoxy)-5-bromo-1,3-dichlorobenzene
• CAS No: 951915-17-6
• MF: C₈H₈BrCl₂NO
• MW: 284.965219497681
• CID: 4667016
• PubChem ID: 22688781
• Update Time: 2025-10-22

2-(2-aminoethoxy)-5-bromo-1,3-dichlorobenzene Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromo-2,6-dichlorophenoxy)ethan-1-amine
• 2-(2-Aminoethoxy)-5-bromo-1,3-dichlorobenzene
• 2-(2-aminoethoxy)-5-bromo-1,3-dichlorobenzene

• Inchi： 1S/C8H8BrCl2NO/c9-5-3-6(10)8(7(11)4-5)13-2-1-12/h3-4H,1-2,12H2
• InChI Key： USOXOAGZHSJAGB-UHFFFAOYSA-N
• SMILES： C(N)COC1=C(Cl)C=C(Br)C=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-(2-aminoethoxy)-5-bromo-1,3-dichlorobenzene

Comprehensive Overview of 2-(2-aminoethoxy)-5-bromo-1,3-dichlorobenzene (CAS No. 951915-17-6)

2-(2-aminoethoxy)-5-bromo-1,3-dichlorobenzene (CAS No. 951915-17-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique molecular structure featuring a bromo and dichloro substitution pattern, is widely utilized as a key intermediate in the synthesis of bioactive molecules. Its aminoethoxy side chain enhances solubility and reactivity, making it a versatile building block for drug discovery and material science applications.

In recent years, the demand for halogenated benzene derivatives like 2-(2-aminoethoxy)-5-bromo-1,3-dichlorobenzene has surged due to their role in developing targeted therapies and precision agriculture solutions. Researchers are particularly interested in its potential to modulate enzyme activity and receptor binding, which aligns with the growing focus on personalized medicine and sustainable crop protection. The compound’s CAS No. 951915-17-6 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

From a synthetic chemistry perspective, 2-(2-aminoethoxy)-5-bromo-1,3-dichlorobenzene offers a robust platform for cross-coupling reactions and functional group transformations. Its electron-withdrawing substituents (bromo and chloro groups) facilitate nucleophilic aromatic substitutions, while the aminoethoxy moiety allows for further derivatization. These properties make it invaluable for constructing complex molecules, such as heterocyclic compounds and bioconjugates, which are pivotal in modern drug design.

The compound’s stability under various conditions also makes it a candidate for high-throughput screening and combinatorial chemistry. Laboratories focusing on fragment-based drug discovery often employ 951915-17-6 as a scaffold due to its balanced lipophilicity and polarity. Additionally, its compatibility with green chemistry protocols—such as solvent-free reactions or catalytic methods—aligns with the industry’s shift toward environmentally friendly synthesis.

Beyond pharmaceuticals, 2-(2-aminoethoxy)-5-bromo-1,3-dichlorobenzene finds applications in material science, particularly in the development of organic semiconductors and photoactive materials. Its ability to form stable charge-transfer complexes is exploited in designing optoelectronic devices, a field experiencing rapid growth due to advancements in renewable energy technologies. This dual utility in life sciences and advanced materials underscores its interdisciplinary importance.

Quality control and analytical profiling of CAS No. 951915-17-6 are critical for ensuring reproducibility in research. Techniques like HPLC, NMR spectroscopy, and mass spectrometry are routinely used to verify purity and structural integrity. Suppliers often highlight these analytical data to meet the stringent requirements of GMP-compliant laboratories, addressing the increasing demand for high-purity intermediates in regulated industries.

In summary, 2-(2-aminoethoxy)-5-bromo-1,3-dichlorobenzene (CAS No. 951915-17-6) is a multifaceted compound bridging gaps between chemical innovation and practical applications. Its role in drug development, agrochemicals, and advanced materials positions it as a cornerstone of contemporary scientific progress, resonating with global trends toward sustainability and technological integration.